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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Oxacyclohexadecan-2-one (CAS No. 106-02-5). Adherence to these guidelines is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Essential Safety Information
Oxacyclohexadecan-2-one is a solid, white to pale yellow crystalline substance with a musk-

like odor.[1][2] While it has low acute toxicity, it may cause an allergic skin reaction and is toxic

to aquatic life with long-lasting effects.[3][4] Therefore, appropriate personal protective

equipment (PPE) and handling procedures are mandatory.

Quantitative Safety and Physical Properties
The following table summarizes key quantitative data for Oxacyclohexadecan-2-one to inform

risk assessments and handling procedures.
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Property Value

Physical State Solid[3]

Appearance White to pale yellow solid[1]

Molecular Formula C₁₅H₂₈O₂[5]

Molecular Weight 240.38 g/mol [6]

Melting Point 32 - 38 °C / 89.6 - 100.4 °F[3]

Boiling Point 325 °C / 617 °F @ 760 mmHg[3]

Flash Point 148 °C / 298 °F[3]

Density 0.918 g/cm³ at 25°C[1]

Vapor Pressure 0.00085 hPa @ 25°C[3]

Solubility
Insoluble in water. Soluble in alcohol and

dipropylene glycol.[5]

Oral LD50 (Rat) > 5 g/kg[1]

Dermal LD50 (Rabbit) > 5 g/kg[5]

NFPA Health Hazard 0 - No significant risk to health[1]

NFPA Fire Hazard
0 - Materials that will not burn under typical fire

conditions[1]

NFPA Reactivity Hazard 0 - Normally stable, even under fire conditions[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is required when handling

Oxacyclohexadecan-2-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/235414
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b145818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

approved standards should be worn.[7]

Skin Protection

Gloves: Chemical-resistant gloves, such as

nitrile or neoprene, should be worn.[8][9] Inspect

gloves for integrity before each use. Clothing: A

lab coat or other suitable protective clothing

must be worn to prevent skin contact.[1]

Respiratory Protection

Generally not required in a well-ventilated area.

[1] If dust is generated or if working in a poorly

ventilated space, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be

used.[3]

Operational and Disposal Plans
Experimental Protocol: A Step-by-Step Handling Guide
The following is a generalized, step-by-step protocol for the safe handling of

Oxacyclohexadecan-2-one in a laboratory setting. This should be adapted to specific

experimental needs while maintaining all safety precautions.

1. Preparation and Precautionary Measures:

Ensure the work area, such as a chemical fume hood, is clean and well-ventilated.[1]

Confirm that an eyewash station and safety shower are readily accessible.[3]

Don all required personal protective equipment as outlined in the table above.

Have spill containment materials (e.g., absorbent pads, sand) readily available.

2. Handling the Compound:

Avoid the formation of dust when handling the solid form.[3]
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If heating is required, do so in a well-ventilated area and avoid breathing any fumes.

Use appropriate tools (spatulas, etc.) to handle the solid.

If making a solution, slowly add the Oxacyclohexadecan-2-one to the solvent while stirring

in a closed or contained system if possible.

3. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling is complete.[1]

Clean all equipment and the work surface to remove any residual chemical.

Properly store any remaining Oxacyclohexadecan-2-one in a tightly sealed container in a

cool, dry, and well-ventilated area.[1]

Spill and Accidental Release Protocol
In the event of a spill or accidental release, follow these procedures immediately:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent the spill from spreading and from entering drains or waterways.

Clean-up:

For solid spills, mechanically recover the product by sweeping or shoveling into a suitable,

labeled container for disposal.[1]

For liquid spills (if melted), absorb with an inert material (e.g., sand, vermiculite) and place

in a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste containing Oxacyclohexadecan-2-one must be treated as hazardous waste.
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Unused Chemical: Dispose of unused or expired Oxacyclohexadecan-2-one through a

licensed chemical waste collector.[10]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and weighing papers, must also be disposed of as hazardous

waste.

Containers: Empty containers should be triple-rinsed (if appropriate for the container type

and subsequent use) and disposed of according to institutional guidelines, or punctured to

prevent reuse and disposed of as hazardous waste.[10]

Do Not: Do not dispose of Oxacyclohexadecan-2-one or its waste down the drain or in

regular trash.[10]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Oxacyclohexadecan-2-one, from initial preparation to final disposal.
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1. Preparation

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Ensure Proper Ventilation
(Fume Hood)

Verify Spill Kit Availability

2. Handling

Weigh/Measure Chemical

Transfer to Reaction Vessel

Perform Experiment

3. Post-Handling

Clean Work Area & Equipment

Store Unused Chemical Properly

Wash Hands Thoroughly

4. Disposal

Collect Contaminated Waste
(Gloves, Paper, etc.)

Dispose of all waste as
Hazardous Waste via

Licensed Collector

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Oxacyclohexadecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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